Cas no 28978-03-2 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-)

• Product Name: 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-
• CAS No: 28978-03-2
• MF: C₂₃H₂₆O₁₁
• MW: 478.445948123932
• CID: 272831
• PubChem ID: 91884749
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-
• Persicoside
• 2-Methyl-4-propylpyridine
• 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-me...
• 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(S)-
• Persicogenin 5-b-D-glucopyranoside
• Persicogenin-5-b-D-glucoside
• Persicogenin-5-b-glucoside
• Persiconin
• Persicoside (8CI)
• [ "" ]
• HY-N3091
• (2S)-5-(beta-D-Glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• AKOS032948912
• DTXSID801111030
• FS-9439
• 28978-03-2
• (2S)-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• CS-0023201
• starbld0000806
• (2S)-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2,3-dihydro-1-benzopyran-4-one
• (2S)-5-(I(2)-D-Glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one

• Inchi： 1S/C23H26O11/c1-30-11-6-16-19(13(26)8-15(32-16)10-3-4-14(31-2)12(25)5-10)17(7-11)33-23-22(29)21(28)20(27)18(9-24)34-23/h3-7,15,18,20-25,27-29H,8-9H2,1-2H3/t15-,18+,20+,21-,22+,23+/m0/s1
• InChI Key： NKYUUWHIEOUGKB-MBTNQKKPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2=C1C(C[C@@H](C1C=CC(=C(C=1)O)OC)O2)=O)OC

Computed Properties

• Exact Mass: 478.14751164g/mol
• Monoisotopic Mass: 478.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 787.7±60.0 °C at 760 mmHg
• Flash Point: 272.3±26.4 °C
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone